Cas no 450343-56-3 (2-cyclohexyl-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide)

• Product Name: 2-cyclohexyl-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide
• CAS No: 450343-56-3
• MF: C₂₀H₂₅N₃O₂S
• MW: 371.496403455734
• CID: 6535937
• Update Time: 2025-11-01

2-cyclohexyl-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-cyclohexyl-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide
• 2-cyclohexyl-N-(2-(4-methoxyphenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)acetamide
• Cyclohexaneacetamide, N-[2,6-dihydro-2-(4-methoxyphenyl)-4H-thieno[3,4-c]pyrazol-3-yl]-

• Inchi： 1S/C20H25N3O2S/c1-25-16-9-7-15(8-10-16)23-20(17-12-26-13-18(17)22-23)21-19(24)11-14-5-3-2-4-6-14/h7-10,14H,2-6,11-13H2,1H3,(H,21,24)
• InChI Key： GOZCZXQKIPVERV-UHFFFAOYSA-N
• SMILES： C1(CC(NC2N(C3=CC=C(OC)C=C3)N=C3CSCC3=2)=O)CCCCC1

Additional information on 2-cyclohexyl-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide

Recent Advances in the Study of 2-cyclohexyl-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide (CAS: 450343-56-3)

The compound 2-cyclohexyl-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide (CAS: 450343-56-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's unique structural features, which include a thienopyrazole core and a cyclohexylacetamide moiety. These structural elements are believed to contribute to its interaction with specific biological targets, particularly in the context of inflammation and cancer. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 450343-56-3 exhibits potent inhibitory activity against certain kinases involved in inflammatory pathways, suggesting its potential as a lead compound for anti-inflammatory drug development.

In addition to its anti-inflammatory properties, preliminary in vitro studies have shown that 2-cyclohexyl-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide may also possess anticancer activity. Research conducted by a team at the University of Cambridge revealed that the compound induces apoptosis in several cancer cell lines, including breast and lung cancer, through the modulation of key apoptotic proteins. These findings were further supported by molecular docking studies, which identified potential binding sites on relevant oncogenic targets.

The synthesis of 450343-56-3 has also been a focus of recent investigations. A novel, high-yield synthetic route was reported in a 2022 article in Organic Letters, which utilized a cascade cyclization strategy to construct the thienopyrazole scaffold. This method not only improved the overall yield but also reduced the number of purification steps, making it more feasible for large-scale production. The authors emphasized the importance of optimizing the reaction conditions to minimize the formation of byproducts, which could affect the compound's biological activity.

Despite these promising results, challenges remain in the development of 2-cyclohexyl-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide as a therapeutic agent. Pharmacokinetic studies have indicated that the compound exhibits moderate bioavailability and a relatively short half-life in vivo, which may limit its clinical utility. Researchers are currently exploring structural modifications to enhance its metabolic stability and improve its drug-like properties. For instance, a recent patent application disclosed a series of derivatives with improved solubility and prolonged plasma exposure.

In conclusion, 450343-56-3 represents a promising candidate for further investigation in the fields of inflammation and oncology. Its unique structural features and demonstrated biological activities make it a valuable tool for understanding disease mechanisms and developing novel therapeutics. Future research should focus on addressing its pharmacokinetic limitations and elucidating its precise molecular targets to fully unlock its therapeutic potential.